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Compound of Interest

Compound Name: 5-trans U-46619

Cat. No.: B15603660

Get Quote

An overview of the potent thromboxane A2 receptor agonist, its chemical properties, and its

application in studying cellular signaling and physiological responses.

Introduction
U-46619 is a synthetic, stable analog of the prostaglandin endoperoxide PGH2.[1] It is a potent

and selective agonist of the thromboxane A2 (TP) receptor, mimicking the physiological and

pathological effects of the highly unstable endogenous ligand, thromboxane A2 (TXA2).[1] Due

to its stability in aqueous solutions, U-46619 serves as an invaluable tool in biomedical

research, particularly in studies related to hemostasis, thrombosis, and cardiovascular disease.

[2] This technical guide provides a comprehensive overview of the chemical structure,

physicochemical and pharmacological properties, key signaling pathways, and detailed

experimental protocols for the use of U-46619 in scientific research.

Chemical Structure and Properties
U-46619 is characterized by a unique bicyclic ether structure, which contributes to its stability

compared to the parent compound, PGH2. Its systematic IUPAC name is (5Z)-7-

{(1R,4S,5S,6R)-6-[(1E,3S)-3-Hydroxyoct-1-en-1-yl]-2-oxabicyclo[2.2.1]heptan-5-yl}hept-5-enoic

acid.[1]
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Physicochemical Properties
A summary of the key physicochemical properties of U-46619 is presented in the table below.

Property Value Reference(s)

IUPAC Name

(5Z)-7-{(1R,4S,5S,6R)-6-

[(1E,3S)-3-Hydroxyoct-1-en-1-

yl]-2-oxabicyclo[2.2.1]heptan-

5-yl}hept-5-enoic acid

[1]

Synonyms
9,11-Dideoxy-9α,11α-

methanoepoxy PGF2α

CAS Number 56985-40-1

Molecular Formula C21H34O4 [1]

Molecular Weight 350.49 g/mol [1]

Appearance
Provided as a solution in

methyl acetate

Solubility

Soluble in DMSO, ethanol, and

dimethylformamide. Sparingly

soluble in aqueous buffers.

Stability

Stable in aqueous solution for

over 10 minutes at 37°C and

pH 7.4.

Pharmacological Properties
U-46619 is a potent agonist of the TP receptor, with high affinity and selectivity. Its

pharmacological effects are primarily mediated through the activation of this G-protein coupled

receptor.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 13 Tech Support

https://en.wikipedia.org/wiki/U46619
https://en.wikipedia.org/wiki/U46619
https://en.wikipedia.org/wiki/U46619
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603660?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Mechanism of Action
Thromboxane A2 (TP) receptor

agonist
[1]

EC50 (Platelet Shape Change) 0.035 µM [3]

EC50 (Platelet Aggregation) 1.31 µM [3]

EC50 (Serotonin Release) 0.536 µM [3]

EC50 (Fibrinogen Receptor

Binding)
0.53 µM [3]

Signaling Pathways
Activation of the TP receptor by U-46619 initiates a cascade of intracellular signaling events,

primarily through the coupling to Gq and G12/13 proteins. These pathways ultimately lead to

physiological responses such as platelet aggregation and smooth muscle contraction.

Gq/Phospholipase C Pathway
The coupling of the activated TP receptor to Gq leads to the activation of phospholipase C

(PLC). PLC subsequently hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two

second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to

its receptor on the endoplasmic reticulum, triggering the release of intracellular calcium (Ca2+),

while DAG activates protein kinase C (PKC).[4][5]
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Rho/ROCK Pathway
In vascular smooth muscle cells, U-46619-induced contraction is also mediated by the G12/13-

RhoA/Rho-kinase (ROCK) pathway. Activation of RhoA leads to the stimulation of ROCK, which

in turn phosphorylates and inhibits myosin light chain phosphatase (MLCP). This inhibition

results in an increase in phosphorylated myosin light chains, leading to smooth muscle

contraction.[6][7][8]
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U-46619 Rho/ROCK Signaling Pathway

MAPK/ERK Pathway
U-46619 has also been shown to activate the mitogen-activated protein kinase (MAPK)

cascade, specifically the extracellular signal-regulated kinase 1/2 (ERK1/2) and p38 MAPK

pathways. This activation is implicated in various cellular responses, including cell

differentiation and inflammation.[9][10][11]
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U-46619 MAPK/ERK Signaling Pathway

Experimental Protocols
The following are detailed methodologies for key experiments utilizing U-46619.
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In Vitro Platelet Aggregation Assay using Light
Transmission Aggregometry
This protocol describes the measurement of U-46619-induced platelet aggregation in human

platelet-rich plasma (PRP) using a light transmission aggregometer.[12][13][14]

4.1.1. Materials

Freshly drawn human whole blood in 3.2% sodium citrate.

U-46619 stock solution (e.g., 1 mM in DMSO).

Phosphate-buffered saline (PBS).

Light Transmission Aggregometer.

Aggregometer cuvettes with stir bars.

Calibrated micropipettes.

4.1.2. Method

Preparation of Platelet-Rich Plasma (PRP) and Platelet-Poor Plasma (PPP):

Centrifuge whole blood at 150-200 x g for 15-20 minutes at room temperature to obtain

PRP.[13]

Carefully collect the upper PRP layer.

Centrifuge the remaining blood at 1500-2000 x g for 15 minutes to obtain PPP, which will

serve as a blank.[12]

U-46619 Preparation:

Prepare serial dilutions of the U-46619 stock solution in PBS to achieve the desired final

concentrations (e.g., ranging from 0.1 to 10 µM).

Platelet Aggregation Measurement:
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Set the aggregometer to 37°C.

Pipette PRP into an aggregometer cuvette with a stir bar and place it in the heating block

to equilibrate.

Set the baseline (0% aggregation) with PRP and the 100% aggregation with PPP.[13]

Add a small volume of the U-46619 working solution to the PRP to initiate aggregation.

Record the change in light transmission for 5-10 minutes.

The aggregation is quantified as the maximum percentage change in light transmission.
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Isolated Tissue Organ Bath Assay for Smooth Muscle
Contraction
This protocol describes the use of an isolated organ bath system to measure the contractile

response of vascular smooth muscle rings to U-46619.[15][16][17]

4.2.1. Materials

Isolated blood vessel (e.g., rat aorta).

Krebs-Henseleit solution.

U-46619 stock solution (e.g., 1 mM in ethanol or DMSO).

Potassium chloride (KCl) solution.

Isolated tissue organ bath system with force transducer and data acquisition system.

Carbogen gas (95% O2, 5% CO2).

4.2.2. Method

Tissue Preparation:

Dissect the blood vessel in ice-cold Krebs-Henseleit solution and clean it of adhering

connective tissue.

Cut the vessel into rings of 2-4 mm in length.

Mounting the Tissue:

Suspend each ring between two stainless steel hooks in an organ bath chamber filled with

Krebs-Henseleit solution maintained at 37°C and bubbled with carbogen gas.[18]

One hook is fixed, and the other is connected to a force transducer.

Equilibration:
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Allow the tissues to equilibrate for 60-90 minutes under a resting tension (e.g., 1-2 grams

for rat aorta).

Wash the tissues with fresh Krebs-Henseleit solution every 15-20 minutes.

Viability Check:

Induce a contraction with a high concentration of KCl (e.g., 60-80 mM) to ensure tissue

viability.

Wash the tissue and allow it to return to baseline.

Cumulative Concentration-Response Curve:

Add U-46619 to the organ bath in a cumulative manner, increasing the concentration in

logarithmic steps (e.g., from 1 nM to 1 µM).[15]

Allow the contraction to reach a stable plateau at each concentration before adding the

next.

Continuously record the contractile force.

Data Analysis:

Express the contractile response as a percentage of the maximal contraction induced by

KCl.

Plot the concentration of U-46619 against the contractile response to generate a

concentration-response curve and determine the EC50.
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Isolated Tissue Organ Bath Workflow
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Conclusion
U-46619 remains a cornerstone pharmacological tool for investigating the diverse roles of the

thromboxane A2 receptor in health and disease. Its stability and potent, selective agonism

allow for reproducible and detailed studies of TP receptor signaling and function. This guide

provides a foundational understanding of U-46619's properties and its application in key

experimental models, serving as a valuable resource for researchers in pharmacology,

physiology, and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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